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Compound of Interest

Methyl 5-methoxybenzofuran-2-
Compound Name:
carboxylate

Cat. No.: B178174

An In-depth Technical Guide to Methyl 5-
methoxybenzofuran-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 5-methoxybenzofuran-2-carboxylate, a member of the biologically
significant benzofuran class of heterocyclic compounds. Due to the limited availability of direct
experimental data for this specific molecule, this guide incorporates data from closely related
analogs to provide a predictive and comparative analysis.

Chemical Identity and Physical Properties

Methyl 5-methoxybenzofuran-2-carboxylate is a substituted benzofuran with the molecular
formula C11H1004. While specific experimental physical properties for this compound are not
readily available in the cited literature, the following tables summarize its key identifiers and the
physical properties of a structurally related compound, methyl 5-methoxy-2-methyl-1-
benzofuran-3-carboxylate, to provide a useful reference.

Table 1: Identifiers for Methyl 5-methoxybenzofuran-2-carboxylate
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Identifier Value
CAS Number 1751-24-2
Molecular Formula C11H1004

Molecular Weight 206.19 g/mol [1][2]

IUPAC Name methyl 5-methoxybenzofuran-2-carboxylate
SMILES COC(=0)cloc2cc(OC)cec2el

InChl Key Not available

Table 2: Physical Properties of a Related Compound (Methyl 5-methoxy-2-methyl-1-

benzofuran-3-carboxylate)

Property Value
Appearance White powder|[3]
Melting Point 54-55 °C[3]
Boiling Point No data available
Solubility No data available

Spectroscopic Data

Detailed experimental spectroscopic data for Methyl 5-methoxybenzofuran-2-carboxylate is

not available in the reviewed literature. However, *H-NMR data for the related compound,

methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, is presented below as a reference for

the expected chemical shifts for similar protons in this class of molecules.

Table 3: *H-NMR Data for Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate (in CDClIs)
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Chemical Shift . . .
Multiplicity Integration Assignment Reference

(3, ppm)

7.44 d,J=27Hz 1H Ar-H [3]

7.33 d,J=9Hz 1H Ar-H [3]

6.85 m 1H Ar-H [3]

3.94 s 3H COOCH:s [3]

3.87 s 3H OCHs [3]

2.74 s 3H CHs [3]

Experimental Protocols

While a specific, detailed protocol for the synthesis of Methyl 5-methoxybenzofuran-2-
carboxylate was not found, a general method for the synthesis of a related compound, methyl
5-methoxy-2-methyl-1-benzofuran-3-carboxylate, is described. This protocol can serve as a
foundational methodology for the synthesis of the target compound.

Synthesis of Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate[3]

e Reaction: A mixture of 5-hydroxy-2-methyl-1-benzofuran-3-carboxylic acid (20 mmol), K2COs
(20 mmol), and an excess of (CH30)2S02 (60 mmol) in acetone (30 mL) was refluxed for 48
hours.

o Work-up: Upon completion of the reaction, the hot mixture was filtered, and the solvent was
evaporated.

 Purification: The resulting residue was purified by column chromatography on silica gel using
chloroform as the eluent.

Biological Activity and Signaling Pathways

Benzofuran derivatives are known to exhibit a wide range of pharmacological activities,
including antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[3] A specific
benzofuran derivative, 2-(5-methyl-1-benzofuran-3-yl)-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)
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acetamide (MBPTA), has been identified as a novel Rho-associated protein kinase (ROCK)
inhibitor. This compound has demonstrated significant neuroprotective effects against 1-methyl-
4-phenylpyridinium ion (MPP*)-induced damage in SH-SY5Y neuroblastoma cells. The
protective mechanism involves the inhibition of reactive oxygen species (ROS) and nitric oxide
(NO) generation and the activation of the PI3K/Akt survival signaling pathway.[4]

Below is a diagram illustrating the proposed signaling pathway of the neuroprotective effects of
the benzofuran derivative MBPTA.

Proposed Neuroprotective Signaling Pathway of a Benzofuran Derivative
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Caption: Neuroprotective pathway of a benzofuran derivative.

The following diagram illustrates a general experimental workflow for the synthesis and
purification of benzofuran derivatives, based on the methodologies described in the literature.

General Workflow for Benzofuran Derivative Synthesis
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Caption: Synthesis and purification workflow for benzofurans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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